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Compound of Interest

Compound Name: Triallyl trimellitate

Cat. No.: B153658 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Triallyl trimellitate, a crosslinking agent used in

polymer chemistry. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

While Triallyl trimellitate is not classified as a hazardous substance under the Globally

Harmonized System (GHS), proper disposal protocols must be followed to minimize

environmental impact and ensure workplace safety.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety glasses, and a lab coat.[3]

All handling should be conducted in a well-ventilated area or under a chemical fume hood.[3] In

case of a spill, collect the material using spark-proof tools and explosion-proof equipment and

dispose of it promptly in accordance with regulations.[3]

Step-by-Step Disposal Procedure
The primary recommended methods for the disposal of Triallyl trimellitate are through a

licensed chemical waste disposal company or by controlled incineration.

Waste Collection:
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Collect waste Triallyl trimellitate in a suitable, properly labeled, and securely closed

container.[3]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Engage a Licensed Waste Disposal Service:

The most secure and compliant method of disposal is to transfer the waste material to a

licensed chemical destruction facility.

Contact your institution's EHS office to arrange for pickup by a certified waste

management contractor.

Controlled Incineration:

An alternative disposal method is controlled incineration with flue gas scrubbing.[3] This

process must be carried out in a permitted hazardous waste incinerator to ensure

complete combustion and to neutralize harmful airborne byproducts.

This method should only be performed by trained professionals at a licensed facility.

Important Considerations:

Do NOT discharge Triallyl trimellitate to sewer systems or drains.[3]

Do NOT contaminate water, foodstuffs, feed, or seed by storage or disposal.[3]

Container Disposal
Proper disposal of empty containers is also a critical step to prevent chemical exposure and

environmental contamination.

Triple Rinse:

Thoroughly rinse the empty container with a suitable solvent at least three times.
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The rinsate should be collected and disposed of as chemical waste, following the same

procedure as for Triallyl trimellitate.

Recycling or Reconditioning:

Once properly decontaminated, the container can be offered for recycling or

reconditioning.[3]

Landfill Disposal:

If recycling is not an option, the container should be punctured to render it unusable for

other purposes.[3]

After being punctured, it can be disposed of in a sanitary landfill, in accordance with local

regulations.[3]

Combustible Packaging:

For combustible packaging materials, controlled incineration with flue gas scrubbing is a

possible disposal option.[3]

Quantitative Data
No specific quantitative data for disposal procedures (e.g., concentration limits for sewer

disposal, specific incineration temperatures) were found in the reviewed safety data sheets.

Disposal regulations are typically governed by local, state, and federal guidelines, which should

be consulted for specific quantitative limits.

The following table summarizes key physical and chemical properties of Triallyl trimellitate
relevant to its handling and safety.
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Property Value

Molecular Formula C18H18O6

Molecular Weight 330.33 g/mol

Appearance Pale yellow liquid

Solubility
Soluble in alcohol and ether; insoluble in water.

[4]

GHS Hazard Classification Not classified[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Triallyl
trimellitate and its containers.
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Caption: Disposal workflow for Triallyl trimellitate and its containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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